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Compound of Interest

Compound Name: Triolein-13C3

Cat. No.: B1601240

Principles and Metabolic Pathways

The diagnostic utility of each test is rooted in the unique metabolic pathway of its substrate.
The rate-limiting step in each pathway determines the function being measured.

Triolein-13C3 (Long-Chain Triglyceride)

Triolein is a long-chain triglyceride (LCT) that reflects the digestion and absorption process of
dietary fats. Its metabolism is complex and dependent on an intact pancreatobiliary system.
Following ingestion, Triolein-13C3 requires emulsification by bile salts and hydrolysis by
pancreatic lipase in the duodenum. The resulting 13C-labeled oleic acid is then absorbed by
intestinal mucosal cells, re-esterified into triglycerides, packaged into chylomicrons, and
transported through the lymphatic system before entering systemic circulation and undergoing
hepatic oxidation to 13CO2. A deficiency in pancreatic lipase or bile salts will significantly impair
this process, leading to a reduced recovery of 13CO2 in the breath.
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Caption: Metabolic pathway of Triolein-13C3 for fat malabsorption testing.
13C-Trioctanoin (Medium-Chain Triglyceride)

13C-Trioctanoin is a medium-chain triglyceride (MCT). Unlike LCTs, MCTs are more readily
hydrolyzed by pancreatic lipase and do not require bile salts for emulsification.[3] The resulting
13C-labeled octanoic acid is rapidly absorbed directly into the portal vein, bypassing the
lymphatic system.[3][4][5] It is then quickly transported to the liver and undergoes preferential
and rapid B-oxidation to 13C0O2.[4][6] This makes the 13C-Trioctanoin breath test a sensitive
measure of pancreatic lipase function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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